Cas no 24032-84-6 (4-(Trifluoromethylthio)phenyl isocyanate)

4-(Trifluoromethylthio)phenyl isocyanate is a versatile organosulfur compound characterized by the presence of a reactive isocyanate group and a trifluoromethylthio substituent on the phenyl ring. This structure imparts unique electrophilic reactivity, making it valuable in the synthesis of ureas, carbamates, and other derivatives through nucleophilic addition reactions. The trifluoromethylthio group enhances lipophilicity and metabolic stability, which is advantageous in pharmaceutical and agrochemical applications. The compound is typically used as an intermediate in the development of biologically active molecules, offering precise functionalization capabilities. Its stability under controlled conditions ensures reliable performance in organic synthesis. Proper handling is essential due to its moisture sensitivity and potential reactivity.
4-(Trifluoromethylthio)phenyl isocyanate structure
24032-84-6 structure
Product Name:4-(Trifluoromethylthio)phenyl isocyanate
CAS No:24032-84-6
MF:C8H4F3NOS
MW:219.18367099762
MDL:MFCD00036025
CID:88484
PubChem ID:2733392
Update Time:2025-05-27

4-(Trifluoromethylthio)phenyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • 4-(Trifluoromethylthio)phenyl isocyanate
    • 1-isocyanato-4-(trifluoromethylsulfanyl)benzene
    • 4-trifluoromethylsulfanylphenyl isocyanate
    • 4-(Trifluoromethylthio)phenyl isocyanate, 98%
    • DTXSID80369889
    • 4-(trifluoromethylthio) phenylisocyanate
    • SY019620
    • SCHEMBL1020679
    • 1-Isocyanato-4-[(trifluoromethyl)thio]benzene
    • EN300-332535
    • FT-0616956
    • 4-[(trifluoromethyl)thio]phenyl isocyanate
    • Benzene, 1-isocyanato-4-[(trifluoromethyl)thio]-
    • MFCD00036025
    • 4-(Trifluoromethylthio)phenylisocyanate
    • J-015320
    • AKOS005254838
    • 4-(trifluoromethyl)thiophenyl isocyanate
    • 1-isocyanato-4-[(trifluoromethyl)sulfanyl]benzene
    • PS-10269
    • 24032-84-6
    • DB-046322
    • STL556922
    • BBL103112
    • MDL: MFCD00036025
    • Inchi: 1S/C8H4F3NOS/c9-8(10,11)14-7-3-1-6(2-4-7)12-5-13/h1-4H
    • InChI Key: NYQSIHZNEJCZKX-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1C=CC(=CC=1)N=C=O
    • BRN: 6290747

Computed Properties

  • Exact Mass: 218.99700
  • Monoisotopic Mass: 218.997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.4
  • Topological Polar Surface Area: 54.7A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.365 g/mL at 25 °C(lit.)
  • Boiling Point: 43 °C/0.01 mmHg(lit.)
  • Flash Point: Fahrenheit: 203 ° f
    Celsius: 95 ° c
  • Refractive Index: n20/D 1.511(lit.)
  • Water Partition Coefficient: It hydrolyzes with water.
  • PSA: 54.73000
  • LogP: 3.26580
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined
  • Vapor Pressure: 1.2±0.3 mmHg at 25°C

4-(Trifluoromethylthio)phenyl isocyanate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H312-H315-H319-H332-H335
  • Warning Statement: P261-P280-P305+P351+P338
  • Hazardous Material transportation number:UN 2206 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xn T Xi
  • HazardClass:6.1
  • PackingGroup:III
  • Storage Condition:(BD315492)
  • Packing Group:III
  • Hazard Level:6.1
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R20/21/22

4-(Trifluoromethylthio)phenyl isocyanate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(Trifluoromethylthio)phenyl isocyanate Pricemore >>

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4-(Trifluoromethylthio)phenyl isocyanate Production Method

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